Cas no 20763-19-3 (METHOXYMETHYLENETRIPHENYLPHOSPHORANE)

• Product Name: METHOXYMETHYLENETRIPHENYLPHOSPHORANE
• CAS No: 20763-19-3
• MF: C₂₀H₁₉OP
• MW: 306.338026285172
• CID: 1016405
• PubChem ID: 11748776
• Update Time: 2025-05-19

METHOXYMETHYLENETRIPHENYLPHOSPHORANE Chemical and Physical Properties

Names and Identifiers

• METHOXYMETHYLENETRIPHENYLPHOSPHORANE
• (methoxymethyl)triphenylphosphonium chloride
• Phosphorane, (methoxymethylene)triphenyl-
• methoxymethylenetriphenylphosphine
• Q6823899
• DYROHZMICXBUMX-UHFFFAOYSA-N
• (methoxymethylene)triphenylphosphorane
• SCHEMBL1142248
• DTXSID901282268
• 20763-19-3
• methoxymethylidene(triphenyl)-lambda5-phosphane

• Inchi： 1S/C20H19OP/c1-21-17-22(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-17H,1H3
• InChI Key： DYROHZMICXBUMX-UHFFFAOYSA-N
• SMILES： P(=COC)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 306.11747
• Monoisotopic Mass: 306.117352223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 442.8±28.0 °C(Predicted)
• PSA: 9.23
• LogP: 3.38660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on METHOXYMETHYLENETRIPHENYLPHOSPHORANE

Recent Advances in the Application of Methoxymethylenetriphenylphosphorane (CAS 20763-19-3) in Chemical and Biomedical Research

Methoxymethylenetriphenylphosphorane (CAS 20763-19-3) is a versatile Wittig reagent widely used in organic synthesis, particularly in the formation of carbon-carbon double bonds. Recent studies have highlighted its expanding role in pharmaceutical chemistry and drug development, owing to its unique reactivity and selectivity. This research brief synthesizes the latest findings on its applications, mechanisms, and potential in biomedical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Methoxymethylenetriphenylphosphorane in the synthesis of α,β-unsaturated carbonyl compounds, key intermediates in the production of antiviral and anticancer agents. The reagent's ability to facilitate stereoselective olefination under mild conditions was emphasized, offering a greener alternative to traditional methods. Researchers also noted its compatibility with sensitive functional groups, making it invaluable for complex molecule construction.

In the realm of drug discovery, Methoxymethylenetriphenylphosphorane has been employed in the synthesis of novel kinase inhibitors. A recent ACS Chemical Biology paper detailed its use in constructing a library of pyrimidine derivatives, with several compounds showing promising activity against resistant cancer cell lines. The study underscored the reagent's role in accelerating structure-activity relationship (SAR) studies due to its high yield and reproducibility.

Beyond small molecule synthesis, advances in bioconjugation techniques have leveraged Methoxymethylenetriphenylphosphorane for antibody-drug conjugate (ADC) development. A 2024 Bioconjugate Chemistry report described its application in linking cytotoxic payloads to monoclonal antibodies via stable alkene bridges, improving ADC stability in vivo. This approach addressed previous limitations associated with hydrolytically labile linkers.

Mechanistic insights from computational studies have further elucidated the reagent's behavior. Density functional theory (DFT) calculations published in Organic Letters revealed how solvent effects influence the stereochemical outcome of Wittig reactions involving Methoxymethylenetriphenylphosphorane, providing a framework for predicting product distributions in complex systems.

From a safety perspective, recent toxicological assessments in Chemical Research in Toxicology confirmed the reagent's low acute toxicity profile, though proper handling protocols remain essential due to its moisture sensitivity. These findings support its continued use in Good Manufacturing Practice (GMP) environments for pharmaceutical production.

Looking forward, researchers are exploring the reagent's potential in PROTAC (proteolysis targeting chimera) synthesis and other targeted protein degradation strategies. Its ability to introduce bioorthogonal handles makes it particularly attractive for these emerging therapeutic modalities. As synthetic methodologies continue to evolve, Methoxymethylenetriphenylphosphorane (20763-19-3) remains a cornerstone reagent in both academic and industrial settings, bridging the gap between synthetic chemistry and biomedical innovation.